N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine

• IUPAC Name: (3-anilinopiperidin-1-yl)-(5-phenyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C21H21N3O2/c25-21(19-14-20(26-23-19)16-8-3-1-4-9-16)24-13-7-12-18(15-24)22-17-10-5-2-6-11-17/h1-6,8-11,14,18,22H,7,12-13,15H2
• InChI Key: OOSYXCRTMIFMGB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NOC(=C2)C3=CC=CC=C3)NC4=CC=CC=C4
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine, also known as PPIC, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. PPIC is a piperidine derivative that has been synthesized through a multi-step process involving the use of various reagents and solvents.

Mechanism of Action

The exact mechanism of action of N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine is not yet fully understood. However, it has been suggested that N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal activity. N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine may also act on other neurotransmitter systems, such as the opioid and dopamine systems, to produce its effects.
Biochemical and Physiological Effects:
N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been found to have a range of biochemical and physiological effects. In animal studies, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been shown to have potent anticonvulsant and analgesic properties. N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has also been found to have anxiolytic and antidepressant effects. In addition, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been shown to have potential applications in the treatment of addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has several advantages for lab experiments, including its potent pharmacological effects and its relatively low toxicity. However, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine also has some limitations, including its relatively complex synthesis process and its limited availability.

Future Directions

There are several future directions for research on N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine. One area of research could focus on the development of new drugs based on N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine for the treatment of epilepsy, chronic pain, addiction, and other psychiatric disorders. Another area of research could focus on the elucidation of the exact mechanism of action of N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine, which could help to further our understanding of the GABAergic system and other neurotransmitter systems. Finally, future research could focus on the development of new synthesis methods for N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine, which could help to increase its availability and reduce its cost.

Synthesis Methods

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine is typically synthesized through a multi-step process involving the use of various reagents and solvents. The synthesis process begins with the reaction of 3-phenyl-1-propanol with thionyl chloride to produce 3-phenyl-1-chloropropane. This intermediate is then reacted with piperidine to produce N-phenyl-3-piperidinamine. The next step involves the reaction of N-phenyl-3-piperidinamine with isoxazole-5-carbonyl chloride to produce N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine.

Scientific Research Applications

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been shown to have potent anticonvulsant and analgesic properties, making it a promising candidate for the development of new drugs to treat epilepsy and chronic pain. In addition, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been found to have potential applications in the treatment of addiction and depression.